Cas no 2137450-83-8 (2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxopyrrolidin-1-yl]thiophene-3-carboxylic acid)

• Product Name: 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxopyrrolidin-1-yl]thiophene-3-carboxylic acid
• CAS No: 2137450-83-8
• MF: C₂₄H₂₀N₂O₅S
• MW: 448.491004943848
• CID: 6333006
• PubChem ID: 132351007
• Update Time: 2025-10-31

2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxopyrrolidin-1-yl]thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-658216
• 2137450-83-8
• 2-[3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-oxopyrrolidin-1-yl]thiophene-3-carboxylic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxopyrrolidin-1-yl]thiophene-3-carboxylic acid

• Inchi： 1S/C24H20N2O5S/c27-21-20(9-11-26(21)22-18(23(28)29)10-12-32-22)25-24(30)31-13-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-8,10,12,19-20H,9,11,13H2,(H,25,30)(H,28,29)
• InChI Key： QLPTUNIWOHFYBA-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1N1C(C(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 448.10929292g/mol
• Monoisotopic Mass: 448.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 124Ų

Additional information on 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxopyrrolidin-1-yl]thiophene-3-carboxylic acid

Introduction to 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxopyrrolidin-1-yl]thiophene-3-carboxylic acid (CAS No. 2137450-83-8)

2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxopyrrolidin-1-yl]thiophene-3-carboxylic acid, identified by its CAS number 2137450-83-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a thiophene core coupled with a pyrrolidinone moiety. The presence of a fluorenylmethoxy carbonyl group further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural composition of this compound is highly intriguing, with the thiophene ring serving as a key pharmacophore. Thiophenes are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The integration of the pyrrolidinone group into the molecular structure introduces additional functional sites that can interact with biological targets, thereby expanding its potential therapeutic applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for pharmaceutical use. The fluorenylmethoxy carbonyl moiety in this compound is particularly noteworthy, as it can serve as a protecting group in peptide synthesis and also contributes to the overall solubility and stability of the molecule. This makes it an attractive scaffold for further chemical modifications and derivatization, allowing researchers to tailor its properties for specific biological assays.

The synthesis of 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxopyrrolidin-1-yl]thiophene-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorenylmethoxy carbonyl group necessitates careful handling to ensure optimal yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, are often employed to achieve the desired molecular architecture.

One of the most compelling aspects of this compound is its potential in drug discovery and development. The combination of the thiophene and pyrrolidinone moieties provides multiple interaction points with biological targets, including enzymes and receptors. This dual functionality has been exploited in the design of molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases.

Recent studies have highlighted the role of thiophene-based compounds in oncology research. The structural features of these molecules often allow them to disrupt critical signaling pathways in cancer cells, leading to their apoptosis or growth inhibition. The presence of the fluorenylmethoxy carbonyl group in this compound may further enhance its ability to interact with cancer-specific targets, potentially leading to the development of novel anticancer agents.

The pharmacokinetic properties of 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxopyrrolidin-1-yl]thiophene-3-carboxylic acid are also under investigation. The fluorene moiety can improve oral bioavailability by enhancing lipophilicity, while the pyrrolidinone ring may contribute to metabolic stability. These factors are crucial for determining whether a compound can progress from preclinical studies to clinical trials. Preliminary pharmacokinetic studies suggest that this molecule exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

In conclusion, 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxopyrrolidin-1-yl]thiophene-3-carboxylic acid (CAS No. 2137450-83-8) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.